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Compound of Interest

Compound Name: 2-Amino-3-(trifluoromethyl)phenol

Cat. No.: B045064

Essential Safety and Handling Guide for 2-
Amino-3-(trifluoromethyl)phenol

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for the handling of 2-Amino-3-(trifluoromethyl)phenol (CAS No. 106877-48-9).
Adherence to these guidelines is critical for ensuring laboratory safety and minimizing risk.

Hazard Identification and Safety Data Summary

2-Amino-3-(trifluoromethyl)phenol is a chemical that requires careful handling due to its
potential health hazards. The following table summarizes its key hazard information based on
available Safety Data Sheets (SDS).
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Identifier Information Citations
GHS Pictogram Exclamation mark (GHS07)
Signal Word Warning

H302: Harmful if

swallowedH315: Causes skin
Hazard Statements irritationH319: Causes serious

eye irritationH335: May cause

respiratory irritation

P261: Avoid breathing
dust/fume/gas/mist/vapors/spr
ayP280: Wear protective
gloves/protective clothing/eye
protection/face

Precautionary Statements protectionP305+P351+P338:
IF IN EYES: Rinse cautiously
with water for several minutes.
Remove contact lenses, if
present and easy to do.

Continue rinsing.

Occupational Exposure Limits and Toxicity Data

Specific Occupational Exposure Limits (OELS) for 2-Amino-3-(trifluoromethyl)phenol have
not been established[1]. However, for the related compound Phenol, the following exposure
limits are recognized and should be used as a conservative guideline for risk assessment and
control:
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Parameter Value Agency Citations

Permissible Exposure

5 ppm (8-hour TWA OSHA 2][3
Limit (PEL) P ( ) 23]
5 ppm (10-hour TWA);
Recommended
o 15.6 ppm (15-min NIOSH [2]
Exposure Limit (REL) N
Ceiling)
Threshold Limit Value
5 ppm (8-hour TWA) ACGIH [2][3]

(TLV)

Oral Toxicity (LD50) for Phenol (as a reference):

Rat: 317 mg/kg[4]

Mouse: 270 mg/kg[4]

Rabbit: 420 mg/kg[4]

Dog: 500 mg/kg[4]

Personal Protective Equipment (PPE) Protocol

A risk assessment should always precede the handling of this chemical to ensure the
appropriate level of PPE is selected.
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Caption: PPE Selection Workflow for Handling 2-Amino-3-(trifluoromethyl)phenol.

Detailed PPE Specifications:

o Eye/Face Protection: Wear safety glasses with side shields or goggles. In situations with a

high risk of splashing, a face shield should be used in addition to goggles.[5]

o Skin and Body Protection: A standard laboratory coat, long pants, and closed-toe shoes are

mandatory.[6] Wear chemical-resistant gloves; butyl or neoprene gloves are recommended

for handling phenols.[5] For tasks with a high splash potential, a chemical-resistant apron is

also necessary.[5]
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o Respiratory Protection: If there is a risk of generating dust or aerosols, a NIOSH/MSHA-
approved respirator should be worn. Work should ideally be conducted in a chemical fume
hood to minimize inhalation exposure.[6]

Operational Handling and Storage Plan
Handling:

o Preparation: Before handling, ensure that an eyewash station and safety shower are readily
accessible.[1] Designate a specific area for handling this chemical.[6]

¢ Engineering Controls: Use in a well-ventilated area. A chemical fume hood is required for
procedures that may generate dust or vapors.[6]

o Safe Practices: Avoid contact with skin, eyes, and clothing.[7] Do not breathe dust or vapors.
[7] Wash hands thoroughly after handling.[7] Never work alone when handling this
compound.[8]

Storage:
o Keep containers tightly closed in a dry, cool, and well-ventilated place.
o Recommended storage temperature is between 2-8°C, and it should be protected from light.

» Store away from incompatible materials such as strong oxidizing agents.[1]

Emergency Procedures: Exposure Response

Immediate and appropriate action is crucial in the event of an exposure.
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Caption: Emergency Response Plan for Exposure.

First Aid Measures:

¢ Skin Contact: Immediately wash off with plenty of soap and water for at least 15 minutes
while removing contaminated clothing. Seek immediate medical attention.[1]

+ Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy
to do. Get medical attention immediately.[9]

« Inhalation: Move the victim to fresh air. If breathing is difficult, provide oxygen. If not
breathing, give artificial respiration. Seek immediate medical attention.

¢ Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth
to an unconscious person. Call a physician or poison control center immediately.

Disposal Plan
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All waste containing 2-Amino-3-(trifluoromethyl)phenol must be treated as hazardous waste
and disposed of in accordance with local, state, and federal regulations.

Waste Collection and Disposal:

Waste Containers: Use designated, properly labeled, and chemically compatible containers
for waste collection.[9][10] Keep waste containers tightly closed except when adding waste.
[11]

e Segregation: Do not mix with incompatible waste streams.[11] Collect solid and liquid waste
separately.

« Empty Containers: Triple-rinse empty containers with a suitable solvent. The rinsate must be
collected and disposed of as hazardous waste.[9][11]

» Disposal Request: Contact your institution's Environmental Health and Safety (EHS)
department to arrange for pickup and disposal of the hazardous waste.[7][11] Do not dispose
of this chemical down the drain or in the regular trash.[6][9]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Personal protective equipment for handling 2-Amino-3-
(trifluoromethyl)phenol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b045064#personal-protective-equipment-for-handling-
2-amino-3-trifluoromethyl-phenol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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